Chloride ion

• IUPAC Name: chloride
• InChI: InChI=1S/ClH/h1H/p-1
• InChI Key: VEXZGXHMUGYJMC-UHFFFAOYSA-M
• Canonical SMILES: [Cl-]
• Molecular Formula: Cl-
• DSSTOX Substance ID: DTXSID6043969
• Molecular Weight: 35.45 g/mol
• Physical Description: Liquid
• Solubility: 6.3 mg/mL at 25 °C
• CAS RN: 16887-00-6
• Melting Point: -101 °C

Description

Chloride ion is a negatively charged ion that is essential for various physiological processes in the human body. It is found in many different compounds and plays a critical role in maintaining the body's acid-base balance and fluid balance. Chloride ion is also important in the synthesis of many chemicals and compounds, making it a crucial component in many scientific research applications.

Scientific Research Applications

Detection and Monitoring of Chloride in Water

The chloride ion (Cl−) is crucial in environmental and industrial contexts. Excessive Cl− in water can harm the ecological environment, human health, and industrial production. Various methods for detecting Cl− in water have been developed, including volumetric, spectrophotometry, electrochemical methods, ion chromatography, paper-based microfluidic technology, fluorescent molecular probes, and flow injection. These methods aim to find simple, rapid, and environmentally friendly technologies for Cl− detection (Wu et al., 2021).

Chloride in Forest Ecosystems

In forest ecosystems, Cl− is often used as a conservative tracer for water and ion fluxes. Studies have shown varying Cl− budgets in different sites, indicating that Cl− may not always be a conservative ion in these ecosystems, especially in sites with low Cl− deposition (Svensson et al., 2012).

Clinical Significance of Chloride

In critical care, chloride is important as the second main contributor to plasma tonicity. Disorders of chloraemia can significantly impact patient health, and recent studies have focused on chloride channels and their physiological roles, particularly in acid-base physiology (Yunos et al., 2010).

Chloride Ion Transport in Biological Systems

Chloride transport is critical in various pathological conditions. The development of artificial transporters for chloride anions has been a significant focus, aiming to understand binding strength, dynamics, and selectivity (Gokel & Barkey, 2009).

Impact on Advanced Oxidation Processes

Cl− significantly impacts advanced oxidation processes like UV/persulfate and UV/H2O2, influencing the oxidation rate of organic compounds. This impact varies based on the concentration of Cl− and the type of process used (Zhang et al., 2018).

Bioimaging and Detection Applications

Chloride ions are essential in organisms for maintaining normal cell functions. Fluorescent carbon quantum dots have been developed for chloride detection and bioimaging, demonstrating biosafety and biocompatibility for in vivo applications (Yue et al., 2021).

Role in Reactive Chlorine Species Formation

In radical-based oxidation processes used to treat brackish or saline water, Cl− plays a crucial role. The formation of reactive chlorine species affects the performance and reaction mechanisms of these processes (Kim et al., 2020).

Chloride in Physiological Activities and Fluorescence Probes

Chloride ions are vital in maintaining normal physiological activities, leading to the development of highly selective and sensitive chloride fluorescence probes for various applications, including detection in water and biological samples (Ma et al., 2018).

Collagen Network Assembly and Basement Membrane Formation

Chloride signals the assembly of collagen IV, playing a molecular role in establishing a microenvironment outside cells, crucial for tissue function (Cummings et al., 2016).

Corrosion Control in Reinforced Concrete

Electrochemical chloride removal (ECR) and inhibitors are used for passive corrosion control and active corrosion prevention in reinforced concrete structures. This approach provides a scientific basis for practical applications in corrosion management (Qiao et al., 2013).